Ethyl 4-bromo-2-(trifluoromethyl)phenylcarbamate

• Molecular Formula: C10H9BrF3NO2
• Molecular Weight: 312.08 g/mol
• IUPAC Name: ethyl N-[4-bromo-2-(trifluoromethyl)phenyl]carbamate
• InChI: InChI=1S/C10H9BrF3NO2/c1-2-17-9(16)15-8-4-3-6(11)5-7(8)10(12,13)14/h3-5H,2H2,1H3,(H,15,16)
• InChI Key: WRGRZKPLOSVVKW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=C(C=C(C=C1)Br)C(F)(F)F

Description

Ethyl 4-bromo-2-(trifluoromethyl)phenylcarbamate is a useful research compound. Its molecular formula is C10H9BrF3NO2 and its molecular weight is 312.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

After to a solution of 4-bromo-2-trifluoromethylaniline (2.805 ml) in pyridine (15 ml) was added dropwise ethyl chloroformate (2.130 ml) during 15 minutes in an ice bath, the reaction mixture was stirred for 40 minutes. Then, to the solution was added dropwise ethyl chloroformate (1.000 ml) during 5 minutes in an ice bath again. The reaction mixture was stirred for 1 hour. After to the reaction solution was added water, 1N hydrochloric acid was added and the mixture was extracted with ethyl acetate. The organic layer was washed with 1N hydrochloric acid, saturated brine, saturated aqueous sodium bicarbonate solution, and then saturated brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo to give the title compound (6.4509 g, quantitative yield).

Synthesis routes and methods II

Procedure details